Cas no 1263376-15-3 (2,5-Dibromo-4-fluorothiophenol)

• Product Name: 2,5-Dibromo-4-fluorothiophenol
• CAS No: 1263376-15-3
• MF: C₆H₃Br₂FS
• MW: 285.95942234993
• MDL: MFCD18089321
• CID: 4584095
• Update Time: 2025-06-10

2,5-Dibromo-4-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-4-fluorobenzenethiol
• Benzenethiol, 2,5-dibromo-4-fluoro-
• 2,5-Dibromo-4-fluorothiophenol

• MDL： MFCD18089321
• Inchi： 1S/C6H3Br2FS/c7-3-2-6(10)4(8)1-5(3)9/h1-2,10H
• InChI Key： PRDTVAFBIDEWNX-UHFFFAOYSA-N
• SMILES： C1(S)=CC(Br)=C(F)C=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2,5-Dibromo-4-fluorothiophenol

Professional Introduction to 2,5-Dibromo-4-fluorothiophenol (CAS No: 1263376-15-3)

2,5-Dibromo-4-fluorothiophenol, with the chemical identifier CAS No 1263376-15-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its bromine and fluorine substituents on a thiophene ring, exhibits unique electronic and chemical properties that make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The structural motif of 2,5-Dibromo-4-fluorothiophenol consists of a thiophene core, which is an aromatic heterocycle containing sulfur, flanked by two bromine atoms at the 2- and 5-positions and a fluorine atom at the 4-position. This specific arrangement imparts distinct reactivity and functionality, making it a versatile building block for further chemical modifications. The presence of both bromine and fluorine atoms provides multiple sites for selective functionalization, enabling the construction of complex molecular architectures.

In recent years, 2,5-Dibromo-4-fluorothiophenol has been extensively studied for its potential applications in pharmaceuticals, particularly in the development of novel therapeutic agents. The thiophene ring is a common structural feature in many bioactive compounds, including antiviral, antibacterial, and anticancer agents. The halogenated substituents enhance the lipophilicity and metabolic stability of these molecules, which are critical factors in drug design.

One of the most promising areas of research involving 2,5-Dibromo-4-fluorothiophenol is its use as a precursor in the synthesis of organic semiconductors. Thiophene-based materials are widely employed in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs) due to their excellent charge transport properties. The halogenated derivatives of thiophene, such as 2,5-Dibromo-4-fluorothiophenol, can be polymerized or used as monomers to create conjugated polymers with tailored electronic characteristics.

The compound's reactivity also makes it a valuable tool in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. For instance, palladium-catalyzed Suzuki-Miyaura and Stille couplings can be performed using 2,5-Dibromo-4-fluorothiophenol as an electrophile to introduce various aryl or vinyl groups onto the thiophene ring. These reactions are pivotal in constructing complex molecular frameworks for drug discovery and material science applications.

In the realm of medicinal chemistry, 2,5-Dibromo-4-fluorothiophenol has been explored as a scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. By modifying the structure of 2,5-Dibromo-4-fluorothiophenol, researchers can fine-tune its binding affinity to specific kinase domains, leading to the discovery of potent and selective inhibitors.

The compound's unique electronic properties have also been leveraged in the development of fluorescent probes for biological imaging. Fluorescent dyes based on thiophene derivatives are widely used in fluorescence microscopy to visualize cellular processes and detect disease biomarkers. The introduction of bromine and fluorine atoms can modulate the fluorescence emission properties of these probes, allowing for precise control over their optical characteristics.

In conclusion, 2,5-Dibromo-4-fluorothiophenol (CAS No: 1263376-15-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its structural features enable diverse applications ranging from drug development to advanced electronic materials. As research continues to uncover new synthetic methodologies and functional applications, the importance of this compound is expected to grow further.